Cas no 1897835-04-9 (4-Chloro-7-fluorocinnoline)

4-Chloro-7-fluorocinnoline structure
4-Chloro-7-fluorocinnoline structure
Product Name:4-Chloro-7-fluorocinnoline
CAS No:1897835-04-9
MF:C8H4ClFN2
MW:182.58216381073
CID:4709547
Update Time:2023-08-16

4-Chloro-7-fluorocinnoline Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-7-fluorocinnoline
    • 4-Chloro-7-fluorocinnoline
    • Inchi: 1S/C8H4ClFN2/c9-7-4-11-12-8-3-5(10)1-2-6(7)8/h1-4H
    • InChI Key: RURHOYUNMZVFCQ-UHFFFAOYSA-N
    • SMILES: ClC1=CN=NC2C=C(C=CC=21)F

Computed Properties

  • Exact Mass: 182.0047040 g/mol
  • Monoisotopic Mass: 182.0047040 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 182.58
  • XLogP3: 1.9
  • Topological Polar Surface Area: 25.8
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